Cas no 2034281-24-6 (1-(diphenylmethyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea)

• Product Name: 1-(diphenylmethyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea
• CAS No: 2034281-24-6
• MF: C₂₄H₂₃N₅O
• MW: 397.472324609756
• CID: 5348645
• Update Time: 2025-08-03

1-(diphenylmethyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-benzhydryl-3-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)urea
• 1-benzhydryl-3-[2-(2-pyridin-2-ylimidazol-1-yl)ethyl]urea
• 1-(diphenylmethyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea

• Inchi： 1S/C24H23N5O/c30-24(27-16-18-29-17-15-26-23(29)21-13-7-8-14-25-21)28-22(19-9-3-1-4-10-19)20-11-5-2-6-12-20/h1-15,17,22H,16,18H2,(H2,27,28,30)
• InChI Key： JJKYQPPVXYMETL-UHFFFAOYSA-N
• SMILES： O=C(NCCN1C=CN=C1C1C=CC=CN=1)NC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 500
• XLogP3: 2.9
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-(diphenylmethyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea

Introduction to 1-(diphenylmethyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea (CAS No. 2034281-24-6)

1-(diphenylmethyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea, identified by its CAS number 2034281-24-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic and functional groups, which contribute to its unique chemical properties and potential biological activities. The structural framework of this molecule incorporates a diphenylmethyl moiety, a pyridin-2-yl substituent, and an imidazol-1-yl group, all of which are strategically positioned to interact with biological targets in a highly specific manner.

The diphenylmethyl group, also known as benzhydryl, is a common pharmacophore in drug design due to its ability to enhance lipophilicity and binding affinity. This feature makes it particularly useful in the development of small-molecule inhibitors and activators. The presence of the pyridin-2-yl moiety further enriches the compound's pharmacological profile, as pyridine derivatives are well-known for their role in modulating various biological pathways, including neurotransmitter receptors and enzyme systems. The imidazol-1-yl group adds another layer of complexity, as imidazole-based compounds have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with potential biological targets with greater accuracy. Studies suggest that the combination of these functional groups may confer dual-targeting capabilities, allowing the molecule to interact with both protein kinases and transcription factors. Such dual-targeting strategies have emerged as a promising approach in drug development, as they can increase therapeutic efficacy while minimizing side effects.

In the context of current research, 1-(diphenylmethyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea has been investigated for its potential role in modulating pathways associated with cancer progression. Preclinical studies have demonstrated that molecules with similar structural motifs can inhibit the activity of key oncogenic proteins, such as tyrosine kinases and cyclin-dependent kinases. The diphenylmethyl group is particularly effective in disrupting protein-protein interactions that are critical for tumor growth and metastasis. Additionally, the pyridin-2-yl and imidazol-1-yl substituents have been shown to enhance binding affinity to these targets, potentially leading to more potent inhibitory effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the urea functional group at the 3-position adds another dimension to its chemical reactivity, allowing for further derivatization and modification. This flexibility is crucial for optimizing pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Advanced synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently.

From a medicinal chemistry perspective, the design of this molecule exemplifies the principles of structure-based drug design. By integrating multiple pharmacophoric elements into a single framework, researchers aim to achieve high selectivity and potency against specific disease-related targets. The use of computational tools such as molecular dynamics simulations and virtual screening has accelerated the discovery process by allowing rapid evaluation of thousands of potential analogs. These tools help identify structural features that optimize binding interactions while minimizing off-target effects.

The potential therapeutic applications of 1-(diphenylmethyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-yl]ethyl}urea extend beyond oncology. Emerging evidence suggests that this compound may also exhibit anti-inflammatory properties by modulating immune cell signaling pathways. The interaction between the pyridin-2-yl moiety and inflammatory cytokine receptors has been hypothesized to interfere with pro-inflammatory cascades, thereby reducing chronic inflammation associated with various diseases such as rheumatoid arthritis and atherosclerosis. Further investigation into these mechanisms could open new avenues for therapeutic intervention.

In conclusion,1-(diphenylmethyl)-3-{2-[2-(pyridin-2-yl)-1H-imidazol-1-y]ethyl}urea (CAS No. 2034281–24–6) represents a promising lead compound in pharmaceutical research due to its unique structural features and potential biological activities. The synergistic effects of its constituent functional groups make it an attractive candidate for further development into novel therapeutic agents targeting cancer, inflammation, and other debilitating diseases. As research continues to uncover new insights into its mechanism of action,this compound holds significant promise for improving patient outcomes across multiple therapeutic areas.